1-(2,3-Difluorophenyl)butylamine

• IUPAC Name: 1-(2,3-difluorophenyl)butan-1-amine
• InChI: InChI=1S/C10H13F2N/c1-2-4-9(13)7-5-3-6-8(11)10(7)12/h3,5-6,9H,2,4,13H2,1H3
• InChI Key: ZENKQQYUQAVJCV-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C1=C(C(=CC=C1)F)F)N
• Molecular Formula: C10H13F2N
• Molecular Weight: 185.21 g/mol
• CAS No.: 1270560-12-7

Description

1-(2,3-Difluorophenyl)butylamine is a chemical compound with the molecular formula C10H13F2N. It is used in various chemical reactions and has been the subject of several studies.

Molecular Structure Analysis

The molecular structure of this compound consists of a butylamine chain attached to a 2,3-difluorophenyl group. The molecular weight is 185.2137264, and the predicted density is 1.101±0.06 g/cm3.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not detailed in the available literature, compounds with similar structures have been used in various chemical reactions.

Scientific Research Applications

• Gas Sensing Applications : A study highlighted the use of 1-butylamine (a compound related to 1-(2,3-Difluorophenyl)butylamine) in gas sensing. Au nanoparticles modified MoO3 nanobelts demonstrated ultra-high sensitivity and selectivity towards 1-butylamine, which could have practical applications in high-performance gas sensing materials for detecting amines (Fu et al., 2021).

• Photophysical Properties for Biotechnology : Research on the synthesis of catechol derived rosamine dyes and their interaction with biogenic amines, including 1-butylamine, revealed potential applications in biotechnology and medical diagnosis. The spectral changes observed with these dyes in the presence of amines indicate their effectiveness as tools for detecting amines in solutions (Monteiro-Silva et al., 2021).

• Pharmacological Characterization : Although not directly related to this compound, a study on the cardiovascular pharmacological effects of 2,3-dimethyl-2-butylamine derivatives in rats provides insights into the broader category of butylamine derivatives. These compounds were found to have significant effects on potassium currents in rat arterial smooth muscle cell membranes and induced hypotensive effects with modest inhibition of cardiac function (Chen et al., 2004).

• Photocatalytic Oxidation : A study on the photocatalytic oxidation of 1-butanol and 1-butylamine using TiO2 as a catalyst revealed a degradation mechanism for these compounds, highlighting a potential application in environmental remediation and pollution control (Benoît-Marquié et al., 2000).

• Ionic Liquids in Polymerization : Research exploring the use of 1-butyl-3-methylimidazolium hexafluorophosphate, an ionic liquid, for the copper(I) mediated living radical polymerization of methyl methacrylate provides insights into the potential applications of butylamine derivatives in advanced polymerization techniques (Carmichael et al., 2000).